8-(3,4-dimethylphenyl)-3-heptyl-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione

• IUPAC Name: 6-(3,4-dimethylphenyl)-2-heptyl-4-methyl-4a,7,8,9a-tetrahydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H33N5O2/c1-5-6-7-8-9-12-28-21(29)19-20(25(4)23(28)30)24-22-26(13-14-27(19)22)18-11-10-16(2)17(3)15-18/h10-11,15,19-20H,5-9,12-14H2,1-4H3
• InChI Key: QABXKNTVWCKDJH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCN1C(=O)C2C(N=C3N2CCN3C4=CC(=C(C=C4)C)C)N(C1=O)C
• Molecular Formula: C23H33N5O2
• Molecular Weight: 411.5 g/mol

Description

This compound is a type of imidazopurine, which is a class of compounds containing an imidazole ring fused to a purine moiety. Imidazopurines, such as this compound, are often found in biologically active compounds and can serve as a bioisostere of natural purine.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions involving hydrazine with simple or substituted acetophenones in an alkaline medium.

Molecular Structure Analysis

The compound contains an imidazole ring fused to a purine moiety, which is a common structure in many biologically active compounds. The presence of the heptyl (seven-carbon alkyl) and dimethylphenyl groups likely contribute to the compound’s physical and chemical properties.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, as well as optimization of its synthesis process. Given the biological activity of similar compounds, it may be worthwhile to investigate this compound’s potential as a therapeutic agent.